Cas no 87771-41-3 (1-(3-(2-Hydroxypropan-2-yl)phenyl)ethanone)

1-(3-(2-Hydroxypropan-2-yl)phenyl)ethanone is a specialized organic compound featuring a ketone functional group adjacent to a tertiary alcohol-substituted phenyl ring. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The presence of both carbonyl and hydroxyl groups allows for versatile functionalization, enabling selective modifications under controlled conditions. Its stability under standard handling conditions and compatibility with common solvents enhance its utility in multistep synthesis. The compound's well-defined molecular architecture supports precise regiochemical transformations, making it advantageous for applications requiring high selectivity and yield optimization.

1-(3-(2-Hydroxypropan-2-yl)phenyl)ethanone structure

87771-41-3 structure

Product Name:1-(3-(2-Hydroxypropan-2-yl)phenyl)ethanone

CAS No:87771-41-3

MF:C₁₁H₁₄O₂

MW:178.227663516998

MDL:MFCD00134683

CID:652470

PubChem ID:13531419

Update Time:2025-06-07

1-(3-(2-Hydroxypropan-2-yl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- Ethanone, 1-[3-(1-hydroxy-1-methylethyl)phenyl]-
- 1-[3-(2-hydroxypropan-2-yl)phenyl]ethanone
- 1-(3-(2-hydroxypropan-2-yl)phenyl)ethanone
- 1-[3-(2-Hydroxypropan-2-yl)phenyl]ethan-1-one
- MNEFLNSJCTVLTJ-UHFFFAOYSA-N
- m-(2-hydroxy-2-propyl)acetophenone
- m-acetyl-alpha,alpha-dimethylbenzyl alcohol
- 3'-(1-Hydroxy-1-methylethyl)acetophenone
- 3-Acetyl-alpha, alpha-dimethylbenzylalcohol
- 87771-41-3
- AS-67628
- MFCD00134683
- AMY18639
- AKOS025296096
- SCHEMBL548539
- CS-0356171
- DTXSID40543123
- 1-[3-(1-Hydroxy-1-methylethyl)phenyl]-ethanone
- DB-131593
- 1-[3-(1-Hydroxy-1-methylethyl)phenyl]ethanone; 1-(3-(2-Hydroxypropan-2-yl)phenyl)ethanone; 1-[3-(2-Hydroxypropan-2-yl)phenyl]ethan-1-one;
- A10570
- 1-(3-(2-Hydroxypropan-2-yl)phenyl)ethan-1-one
- 1-(3-(2-Hydroxypropan-2-yl)phenyl)ethanone
- MDL： MFCD00134683
- Inchi： 1S/C11H14O2/c1-8(12)9-5-4-6-10(7-9)11(2,3)13/h4-7,13H,1-3H3
- InChI Key： MNEFLNSJCTVLTJ-UHFFFAOYSA-N
- SMILES： OC(C)(C)C1C=CC=C(C(C)=O)C=1

Computed Properties

Exact Mass: 178.099379685g/mol
Monoisotopic Mass: 178.099379685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 196
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 37.3
XLogP3: 1.3

1-(3-(2-Hydroxypropan-2-yl)phenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR31504-250mg	1-[3-(2-Hydroxypropan-2-yl)phenyl]ethanone	87771-41-3	95%	250mg	£403.00	2025-02-19
Apollo Scientific	OR31504-1g	1-[3-(2-Hydroxypropan-2-yl)phenyl]ethanone	87771-41-3	95%	1g	£922.00	2025-02-19
abcr	AB494258-250 mg	1-[3-(1-Hydroxy-1-methylethyl)phenyl]-ethanone	87771-41-3		250MG	€614.80	2023-04-19
TRC	H853270-100mg	1-(3-(2-Hydroxypropan-2-yl)phenyl)ethanone	87771-41-3		100mg	$ 508.00	2023-09-07
TRC	H853270-250mg	1-(3-(2-Hydroxypropan-2-yl)phenyl)ethanone	87771-41-3		250mg	$ 1045.00	2023-09-07
TRC	H853270-500mg	1-(3-(2-Hydroxypropan-2-yl)phenyl)ethanone	87771-41-3		500mg	$ 1880.00	2023-09-07
eNovation Chemicals LLC	D583229-500mg	1-[3-(2-hydroxypropan-2-yl)phenyl]ethanone	87771-41-3	95%	500mg	$695	2024-05-24
eNovation Chemicals LLC	D583229-1g	1-[3-(2-hydroxypropan-2-yl)phenyl]ethanone	87771-41-3	95%	1g	$895	2024-05-24
eNovation Chemicals LLC	D583229-5g	1-[3-(2-hydroxypropan-2-yl)phenyl]ethanone	87771-41-3	95%	5g	$1560	2024-05-24
abcr	AB494258-1 g	1-[3-(1-Hydroxy-1-methylethyl)phenyl]-ethanone	87771-41-3		1g	€1,370.00	2023-04-19